Cas no 53914-95-7 (bis(1,4-phenylene)-34-crown 10-ether)

• Product Name: bis(1,4-phenylene)-34-crown 10-ether
• CAS No: 53914-95-7
• MF: C₂₈H₄₀O₁₀
• MW: 536.611209869385
• MDL: MFCD02066192
• CID: 939329
• PubChem ID: 87565098
• Update Time: 2025-05-19

bis(1,4-phenylene)-34-crown 10-ether Chemical and Physical Properties

Names and Identifiers

• bis(1,4-phenylene)-34-crown 10-ether
• B2245
• bis-para-phenylene-34-crown-10
• bis-p-phenylene<34>crown-10
• 2,5,8,11,14,16,19,22,25,28-Decaoxa-1,15(1,4)-dibenzenacyclooctacosaphane
• DTXSID30348346
• 2,5,8,11,14,19,22,25,28,31-DECAOXATRICYCLO[30.2.2.2(1)?,(1)?]OCTATRIACONTA-1(34),15,17,32,35,37-HEXAENE
• REKDBTBSNFSNGP-UHFFFAOYSA-N
• MFCD02066192
• 2,5,8,11,14,19,22,25,28,31-decaoxatricyclo[30.2.2.215,18]octatriaconta-1(35),15,17,32(36),33,37-hexaene
• 2,5,8,11,14,19,22,25,28,31-Decaoxatricyclo[30.2.2.2(15,18)]octatriconta-15,17,32,34,35,37-hexadiene
• D88915
• 2,5,8,11,14,19,22,25,28,31-decaoxa-tricyclo[30,2,2,2 15,18]octatriaconta-1(34),15,17,32,35,37-hexaen
• 53914-95-7
• CS-0435501
• SCHEMBL17449200

• MDL： MFCD02066192
• Inchi： 1S/C28H40O10/c1-2-26-4-3-25(1)35-21-17-31-13-9-29-11-15-33-19-23-37-27-5-7-28(8-6-27)38-24-20-34-16-12-30-10-14-32-18-22-36-26/h1-8H,9-24H2
• InChI Key： REKDBTBSNFSNGP-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC(=CC=2)OCCOCCOCCOCCOC2C=CC(=CC=2)OCCOCC1

Computed Properties

• Exact Mass: 644.35600
• Monoisotopic Mass: 536.26214747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.068
• Melting Point: Not available
• Boiling Point: 689.9°C at 760 mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.465
• PSA: 92.30000
• LogP: 3.89320
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

bis(1,4-phenylene)-34-crown 10-ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on bis(1,4-phenylene)-34-crown 10-ether

Comprehensive Overview of Bis(1,4-phenylene)-34-crown-10-ether (CAS No. 53914-95-7)

Bis(1,4-phenylene)-34-crown-10-ether (CAS No. 53914-95-7) is a specialized macrocyclic compound belonging to the crown ether family. Its unique structure, featuring two phenylene groups bridged by a 34-membered crown ether ring, makes it a subject of significant interest in supramolecular chemistry and material science. This compound is widely studied for its exceptional host-guest interaction capabilities, particularly in binding with large cationic species or forming molecular machines and self-assembling systems.

Recent advancements in nanotechnology and green chemistry have spurred renewed interest in bis(1,4-phenylene)-34-crown-10-ether. Researchers are exploring its potential in sustainable catalysis, where its ability to selectively encapsulate ions can reduce waste in chemical processes. Additionally, its application in organic electronics, such as flexible displays and energy storage devices, aligns with the global push for renewable energy solutions. The compound's compatibility with biodegradable polymers also opens doors for eco-friendly material design.

One of the most searched questions regarding crown ethers like bis(1,4-phenylene)-34-crown-10-ether is: "How do crown ethers improve reaction selectivity?" The answer lies in their cavity-size-dependent binding, which allows precise recognition of specific ions or molecules. This property is leveraged in sensor technologies and drug delivery systems, addressing current demands for precision medicine and environmental monitoring.

From a synthetic perspective, CAS No. 53914-95-7 exemplifies the growing trend toward functional macrocycles in click chemistry and metal-organic frameworks (MOFs). Its π-electron-rich aromatic rings enable stacking interactions, crucial for designing conductive polymers or photocatalysts. These features resonate with the increasing focus on carbon-neutral technologies and smart materials in industrial R&D.

In analytical chemistry, bis(1,4-phenylene)-34-crown-10-ether is gaining attention for its role in chromatographic separations and ion-selective electrodes. With the rise of portable diagnostic devices, researchers are investigating its use in lab-on-a-chip systems for rapid heavy metal detection—a hot topic in water purification research. Its thermodynamic stability further enhances its practicality in harsh operational environments.

The compound's structure-property relationship is frequently discussed in academic circles, particularly regarding conformational flexibility versus binding affinity. Computational studies using molecular dynamics simulations reveal how subtle modifications to the crown ether backbone can optimize performance for specific applications. This aligns with the broader materials informatics movement, where AI-driven discovery accelerates the development of tailored functional materials.

As industries seek alternatives to traditional solvents, bis(1,4-phenylene)-34-crown-10-ether presents opportunities in phase-transfer catalysis—a greener approach to organic synthesis. Its recyclability and low toxicity profile make it attractive for pharmaceutical intermediates production, addressing both cost-efficiency and regulatory compliance challenges. These attributes position it favorably within the circular economy framework.

Future research directions for CAS No. 53914-95-7 may explore its photoresponsive behavior when integrated with azobenzene derivatives, potentially enabling light-controlled molecular switches. Such innovations could revolutionize data storage technologies or adaptive coatings. With proper structure-activity optimization, this crown ether derivative may soon transition from academic curiosity to industrial workhorse across multiple high-tech sectors.